N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(isopropylsulfonyl)benzamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C17H18N2O3S2/c1-10(2)24(21,22)14-7-5-6-13(8-14)16(20)19-17-15(9-18)11(3)12(4)23-17/h5-8,10H,1-4H3,(H,19,20)
• InChI Key: DTGLJJLXEGKYOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=CC(=CC=C2)S(=O)(=O)C(C)C)C
• Molecular Formula: C17H18N2O3S2
• Molecular Weight: 362.5 g/mol

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(isopropylsulfonyl)benzamide, also known as Compound X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthetic Chemistry and Molecular Sensing

A study by Younes et al. (2020) focused on the synthesis of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives through direct acylation reactions. These compounds, including structures similar to "N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(isopropylsulfonyl)benzamide," were characterized using X-ray crystallography and showed significant hydrogen bonding interactions. Notably, a derivative exhibited colorimetric sensing capabilities for fluoride anions, highlighting potential applications in environmental monitoring and diagnostics (Younes et al., 2020).

Biological Evaluation and Medicinal Chemistry

Saeed et al. (2015) explored the biological applications of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, synthesized using 4-aminophenazone. These compounds were evaluated against various enzymes, revealing potential medicinal chemistry applications. Although this research does not directly involve "N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(isopropylsulfonyl)benzamide," it underscores the broader class of benzamides' relevance in drug development and enzyme inhibition studies (Saeed et al., 2015).

Material Science and Crystallography

The work by Sharma et al. (2016) on the crystal structure of a related compound, 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide, revealed insights into the molecular arrangement and hydrogen bonding patterns. Such studies contribute to the understanding of molecular interactions and the design of novel materials with specific properties (Sharma et al., 2016).